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Compound of Interest

Compound Name: (S)-Methyl 2-hydroxybutanoate
CAS No.: 73349-08-3
Cat. No.: B1588759

Get Quote

Executive Summary & Physicochemical Snhapshot[2]

[3]

(S)-Methyl 2-hydroxybutanoate is a chiral

-hydroxy ester used primarily as a building block in the synthesis of enantiomerically pure
pharmaceuticals and agrochemicals. Unlike solid crystalline intermediates, this compound is
typically a liquid at room temperature, which fundamentally shifts the solubility parameter from
"saturation concentration” to "miscibility boundaries."

Its structure features three distinct solubility-driving domains:
e Hydroxyl Group (-OH): A strong hydrogen bond donor/acceptor.
o Ester Linkage (-COOCHS3): A polar hydrogen bond acceptor.

¢ Ethyl Side Chain (-CH2CHs): A small hydrophobic domain.
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Physicochemical Properties:

Property Value Source/Note

Physical State Clear, colorless liquid Empirical

Molecular Weight 118.13 g/mol Calculated

Density ~1.05 g/mL Analogous to racemate
Boiling Point ~137°C (at 760 mmHQg) Est. from isobutyrate analog

- . Optical rotation dependent on
Chirality (S)-Enantiomer vent
solven

| LogP (Predicted) | ~ -0.02 to 0.2 | Amphiphilic nature |[1]

Solubility Landscape: Theoretical & Empirical

The solubility of (S)-Methyl 2-hydroxybutanoate is governed by the "Like Dissolves Like"
principle, quantifiable via Hansen Solubility Parameters (HSP).[2]

Predicted Hansen Solubility Parameters

Based on group contribution methods (Hoftyzer/Van Krevelen), the estimated HSP values are:
o (Dispersion): 15.5 MPa

e (Polarity): 9.5 MPa

e (Hydrogen Bonding): 18.0 MPa

Interpretation: The high

value indicates strong affinity for protic solvents (alcohols), while the moderate

ensures compatibility with polar aprotic solvents. The relatively low

suggests poor miscibility with long-chain aliphatic hydrocarbons.

Solvent Compatibility Matrix
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The following table categorizes solvent compatibility based on polarity and experimental
miscibility observations for

-hydroxy esters.
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Solvent Class

Representative
Solvents

Miscibility/Solubilit
y

Mechanistic
Rationale

Water, Methanol,

Strong H-bonding
interactions with the -

OH and Ester groups.

Polar Protic High / Miscible Note: Water solubility
Ethanol, Isopropanol )
may have a saturation
limit due to the ethyl
chain.
Dipole-dipole
_ DMSO, DMF, o _ _ -
Polar Aprotic o Miscible interactions stabilize
Acetonitrile, Acetone ) )
the ester functionality.
Good match for
) dispersion and polar
) Dichloromethane
Chlorinated Soluble forces; excellent for
(DCM), Chloroform )
extraction from
aqueous phases.
Ether oxygen accepts
THF, Diethyl Ether, H-bonds from the
Ethers Soluble
MTBE substrate's hydroxyl
group.
Large energy gap in
Hexane, Heptane, o H-bonding (
Hydrocarbons Low / Immiscible
Cyclohexane ) leads to phase
separation.
-interactions improve
solubility over
Aromatics Toluene, Benzene Moderate aliphatics, but phase
separation may occur
at low temperatures.
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Critical Application Note: In biphasic extraction (Work-up), Dichloromethane (DCM) is the
preferred organic phase. It solubilizes the ester efficiently while allowing distinct phase

separation from water.

Experimental Protocol: Miscibility & Saturation
Determination

For process validation, do not rely solely on literature values.[3] Use this self-validating "Cloud
Point" protocol to determine the precise solubility limit in your specific solvent system.

Workflow Visualization

The following diagram outlines the decision logic for characterizing the solubility of this liquid

intermediate.
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Start: (S)-Methyl 2-hydroxybutanoate

(Liquid Sample)

Step 1: Add Solvent in Increments
(Titration Method)

Validation L.oop

Step 2: Visual Inspection
(Turbidity/Schlieren Lines)

Cloudy/Droplets No Phase Boundary

Result A: Clear Solution
(Miscible)

Result B: Turbidity/Phase Separation
(Saturation Point Reached)

Equilibrate & Sample

Step 3: HPLC/GC Quantification
of Supernatant

Click to download full resolution via product page

Figure 1: Step-wise workflow for determining liquid-liquid miscibility and saturation limits.

Detailed Methodology (Cloud Point Titration)

Objective: Determine the miscibility gap in non-ideal solvents (e.g., Water or Toluene).
* Preparation: Tare a clean glass vial containing a magnetic stir bar.

¢ Solute Addition: Add 1.0 g of (S)-Methyl 2-hydroxybutanoate.

o Titration: Add the target solvent in 100

L aliquots while stirring at 25°C.
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e Observation:

o Miscible: If the solution remains clear after 10 mL of solvent, the compound is considered
miscible at >10% v/v.

o Immiscible/Saturated: If persistent turbidity (cloud point) or phase separation occurs, stop.
o Equilibration (For Immiscible Systems):

o Allow phases to separate for 2 hours.

o Sample the solvent-rich phase (supernatant).

o Analyze via GC-FID or HPLC-UV (210 nm) to quantify the soluble fraction.

Critical Stability Considerations

When handling (S)-Methyl 2-hydroxybutanoate in solution, chemical stability is as critical as
solubility.

Hydrolysis Risk
As an ester, this compound is susceptible to hydrolysis in the presence of water, bases, or

acids.
o Risk: Conversion to (S)-2-hydroxybutanoic acid and methanol.[4]

» Mitigation: Avoid prolonged storage in aqueous media, especially at pH > 7 or pH < 4. Use
buffered systems (pH 5-6) if aqueous thermodynamics are necessatry.

Enantiomeric Integrity

Solubility is an achiral property; however, the purification of the S-enantiomer often relies on
solubility differences of diastereomeric derivatives.

e Racemization: In basic solvents (e.g., Pyridine, aqueous NaOH), the

-proton is acidic. Deprotonation can lead to racemization.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1588759/docs?utm_src=pdf-body#technical-guide-solubility-profile-characterization-of-s-methyl-2-hydroxybutanoate
https://cymitquimica.com/cas/73349-08-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588759?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Recommendation: Use neutral, aprotic solvents (DCM, DMSO) for storage to preserve
optical purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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